2-Fluoro-3-methoxypyridine-4-sulfonyl fluoride

• IUPAC Name: 2-fluoro-3-methoxypyridine-4-sulfonyl fluoride
• InChI: InChI=1S/C6H5F2NO3S/c1-12-5-4(13(8,10)11)2-3-9-6(5)7/h2-3H,1H3
• InChI Key: ILDNJWGEDVYFTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1F)S(=O)(=O)F
• Molecular Formula: C6H5F2NO3S
• Molecular Weight: 209.17 g/mol

Description

“2-Fluoro-3-methoxypyridine-4-sulfonyl fluoride” is a chemical compound with the molecular formula C6H5F2NO3S and a molecular weight of 209.17.

Molecular Structure Analysis

The InChI code for “2-Fluoro-3-methoxypyridine-4-sulfonyl fluoride” is 1S/C6H5F2NO3S/c1-12-5-4 (13 (8,10)11)2-3-9-6 (5)7/h2-3H,1H3.

Scientific Research Applications

Synthesis and Radiolabeling

2-Fluoro-3-methoxypyridine-4-sulfonyl fluoride has been utilized in the synthesis of radiolabeled compounds for medical imaging, such as positron emission tomography (PET). It serves as a precursor or reagent in the synthesis of complex molecules due to its reactivity and ability to introduce fluorine-18, a radioactive isotope used in PET imaging. This application is crucial for the development of diagnostic agents to visualize and quantify biological processes in vivo (Lim et al., 1996).

Protein and Peptide Labeling

The compound has been involved in the design and radiosynthesis of new fluoropyridine-based maleimide reagents for the prosthetic labeling of peptides and proteins. This enables the selective conjugation with thiol groups, facilitating the development of peptide- and protein-based radiopharmaceuticals for PET imaging. Such advancements are significant for understanding protein interactions and functions in biological systems (de Bruin et al., 2005).

Organic Synthesis and Chemical Biology

In organic synthesis, 2-Fluoro-3-methoxypyridine-4-sulfonyl fluoride is used to introduce fluorine atoms into organic molecules, which is beneficial for creating compounds with desired physical, chemical, and biological properties. Its application extends to the development of sulfonyl fluorides, which are valuable in chemical biology as reactive probes for investigating molecular pharmacology and enzyme function (Xu et al., 2019).

Electrosynthesis

The compound plays a role in electrosynthesis, where it's involved in fluoride ion-mediated reactions. This method is employed in the methoxylation of sulfides and heterocyclic compounds, demonstrating its versatility in synthetic organic chemistry and its potential in creating diverse organic molecules (Fuchigami & Inagi, 2020).

Environmental and Health Studies

While the focus is on scientific research applications and not directly related to environmental or health studies, it's important to note that compounds like 2-Fluoro-3-methoxypyridine-4-sulfonyl fluoride can be part of broader studies examining the impact of fluorinated compounds on health and the environment. Research in this area contributes to understanding the persistence, bioaccumulation, and potential effects of fluorinated organic compounds, informing regulatory and safety assessments (Fromme et al., 2017).